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Introduction
Neuroinflammation is a critical component in the pathogenesis of various neurodegenerative

diseases and neurological disorders. The P2Y14 receptor, activated by UDP-sugars released

from damaged cells, has emerged as a key player in inflammatory processes. PPTN (4-[4-(4-

piperidinyl)phenyl]-7-[4-(trifluoromethyl)phenyl]-2-naphthalenecarboxylic acid) hydrochloride is

a potent and highly selective antagonist of the P2Y14 receptor, exhibiting a KB value of 434

pM.[1][2] Its high affinity and selectivity make it a valuable research tool for investigating the

role of the P2Y14 receptor in neuroinflammatory signaling pathways and for evaluating its

therapeutic potential in preclinical models. This document provides detailed application notes

and protocols for the use of PPTN hydrochloride in a lipopolysaccharide (LPS)-induced

mouse model of neuroinflammation.
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Compound
Administration
Route

Dose (µmol/kg)
Maximal Pain
Reversal (%)

Time to
Maximal Effect
(hours)

PPTN

(Compound 1)

Intraperitoneal

(i.p.)
10 100 1 - 2

N-acetyl

analogue 4

Intraperitoneal

(i.p.)
10 100 1 - 2

Reversed

triazole analogue

7

Intraperitoneal

(i.p.)
10 87 Not specified

Data extracted from a study on a mouse model of chronic neuropathic pain, which shares

inflammatory pathways with neuroinflammation.[3][4]

In Vitro Activity of PPTN
Cell Type Stimulus

PPTN
Concentration

Effect

Rat Satellite Glial

Cells
UDP-glucose 5 µM

Inhibition of IL-1β and

CCL2 secretion

Rat Satellite Glial

Cells
UDP-glucose 5 µM

Inhibition of ERK,

JNK, and p38 MAPK

phosphorylation

HL-60 leukemia cells UDP-glucose ~1-4 nM (IC50)
Inhibition of

chemotaxis

[1]

Signaling Pathway
The proposed mechanism of action for PPTN hydrochloride in neuroinflammation involves the

blockade of the P2Y14 receptor, thereby inhibiting downstream signaling cascades that lead to

the production of pro-inflammatory mediators.
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Caption: P2Y14 Receptor Signaling Pathway in Neuroinflammation.

Experimental Workflow
A typical experimental workflow for evaluating the efficacy of PPTN hydrochloride in a mouse

model of neuroinflammation is outlined below.
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PPTN Hydrochloride
Administration (i.p.)
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(30 min post-PPTN)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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